Cas no 889865-53-6 (3-Bromo-1,6-dimethyl-1H-pyridin-2-one)

• Product Name: 3-Bromo-1,6-dimethyl-1H-pyridin-2-one
• CAS No: 889865-53-6
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD22688542
• CID: 5262089
• Update Time: 2026-03-09

3-Bromo-1,6-dimethyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,6-dimethyl-1H-pyridin-2-one
• 3-bromo-1,6-dimethylpyridin-2(1H)-one

• MDL： MFCD22688542
• Inchi： 1S/C7H8BrNO/c1-5-3-4-6(8)7(10)9(5)2/h3-4H,1-2H3
• InChI Key： SUTSWKNXVOAVMZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Bromo-1,6-dimethyl-1H-pyridin-2-one

Professional Introduction to 3-Bromo-1,6-dimethyl-1H-pyridin-2-one (CAS No. 889865-53-6)

3-Bromo-1,6-dimethyl-1H-pyridin-2-one (CAS No. 889865-53-6) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the pyridinone class, characterized by a bromine substituent at the 3-position and methyl groups at the 1 and 6 positions of the pyridine ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structure of 3-Bromo-1,6-dimethyl-1H-pyridin-2-one imparts distinct reactivity that is exploited in synthetic chemistry. The bromine atom at the 3-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the methyl groups at the 1 and 6 positions contribute to steric and electronic effects that can influence the compound's biological activity. This makes it a valuable building block for medicinal chemists seeking to design molecules with tailored pharmacological properties.

In recent years, there has been growing interest in 3-Bromo-1,6-dimethyl-1H-pyridin-2-one due to its potential applications in drug discovery. One of the most promising areas is its use as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation. The brominated pyridinone scaffold has been particularly effective in modulating kinase activity, which is a key mechanism in many therapeutic strategies.

Recent research has highlighted the compound's role in developing treatments for neurological disorders. 3-Bromo-1,6-dimethyl-1H-pyridin-2-one and its analogs have been investigated for their potential to interact with specific neurotransmitter receptors, offering insights into novel mechanisms for managing conditions such as Alzheimer's disease and Parkinson's disease. The methyl substituents on the pyridine ring are crucial for optimizing binding affinity and selectivity, ensuring that these compounds can target specific pathological processes without unintended side effects.

The synthetic utility of 3-Bromo-1,6-dimethyl-1H-pyridin-2-one extends beyond pharmaceutical applications. It serves as a key intermediate in agrochemical research, where modified pyridinone derivatives are being explored for their potential as pesticides and herbicides. The ability to introduce diverse functional groups onto this scaffold allows chemists to fine-tune the properties of these compounds for specific biological targets, making it an indispensable tool in synthetic organic chemistry.

Advances in computational chemistry have further enhanced the understanding of how 3-Bromo-1,6-dimethyl-1H-pyridin-2-one behaves in biological systems. Molecular modeling studies have revealed insights into its interactions with proteins and nucleic acids, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental validations through high-throughput screening and structure-activity relationship (SAR) studies, which are essential for optimizing lead compounds into viable drug candidates.

The future prospects of 3-Bromo-1,6-dimethyl-1H-pyridin-2-one are vast, driven by ongoing research into novel therapeutic interventions and sustainable chemical synthesis methods. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular tools like this compound. Its versatility as a synthetic intermediate ensures that it will remain a cornerstone in drug discovery efforts across multiple disciplines.